![molecular formula C13H15Cl2N3O2 B3848580 2-[2-(2,4-dichlorobenzylidene)hydrazino]-N,N-diethyl-2-oxoacetamide](/img/structure/B3848580.png)
2-[2-(2,4-dichlorobenzylidene)hydrazino]-N,N-diethyl-2-oxoacetamide
Overview
Description
2-[2-(2,4-dichlorobenzylidene)hydrazino]-N,N-diethyl-2-oxoacetamide, also known as DCFH-DA, is a fluorescent dye that is widely used in scientific research. This compound is a derivative of dichlorofluorescein, and is commonly used to measure reactive oxygen species (ROS) levels in cells.
Mechanism of Action
2-[2-(2,4-dichlorobenzylidene)hydrazino]-N,N-diethyl-2-oxoacetamide is a non-fluorescent compound that is taken up by cells and converted into dichlorofluorescein (DCFH) by intracellular esterases. DCFH is then oxidized by ROS to form the highly fluorescent compound 2',7'-dichlorofluorescein (DCF). The intensity of the fluorescence is proportional to the amount of ROS present in the cells.
Biochemical and Physiological Effects:
This compound is a relatively safe compound that does not have any known side effects. However, it should be noted that the compound can be toxic at high concentrations, and should be used with caution in cell culture experiments.
Advantages and Limitations for Lab Experiments
2-[2-(2,4-dichlorobenzylidene)hydrazino]-N,N-diethyl-2-oxoacetamide has several advantages for lab experiments. It is a highly sensitive and specific probe for measuring ROS levels in cells, and can be used in a variety of cell types and experimental conditions. However, it should be noted that this compound is not specific to any particular ROS species, and can also react with other oxidants and reducing agents. In addition, the compound is not membrane-permeable, and must be loaded into cells using specialized techniques.
Future Directions
There are several future directions for research on 2-[2-(2,4-dichlorobenzylidene)hydrazino]-N,N-diethyl-2-oxoacetamide. One area of interest is the development of more specific and sensitive probes for measuring ROS levels in cells. Another area of interest is the use of this compound in vivo, to measure ROS levels in live animals and humans. Finally, researchers are also interested in exploring the role of ROS in various disease states, and developing new treatments that target ROS-mediated pathways.
Scientific Research Applications
2-[2-(2,4-dichlorobenzylidene)hydrazino]-N,N-diethyl-2-oxoacetamide is widely used in scientific research to measure ROS levels in cells. ROS are highly reactive molecules that can cause damage to cells and contribute to the development of various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases. By measuring ROS levels, researchers can gain insights into the mechanisms underlying these diseases and develop new treatments.
properties
IUPAC Name |
N-[(E)-(2,4-dichlorophenyl)methylideneamino]-N',N'-diethyloxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15Cl2N3O2/c1-3-18(4-2)13(20)12(19)17-16-8-9-5-6-10(14)7-11(9)15/h5-8H,3-4H2,1-2H3,(H,17,19)/b16-8+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJUAABVANUEMFE-LZYBPNLTSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C(=O)NN=CC1=C(C=C(C=C1)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C(=O)C(=O)N/N=C/C1=C(C=C(C=C1)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15Cl2N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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